1-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]-N-(2-thienylmethyl)methanamine

Lipophilicity Physicochemical profiling Drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H15ClFN3S
Molecular Weight 275.77 g/mol
Cat. No. B12237957
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Technical Parameters


Basic Identity
Product Name1-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]-N-(2-thienylmethyl)methanamine
Molecular FormulaC11H15ClFN3S
Molecular Weight275.77 g/mol
Structural Identifiers
SMILESC1=CSC(=C1)CNCC2=CN(N=C2)CCF.Cl
InChIInChI=1S/C11H14FN3S.ClH/c12-3-4-15-9-10(7-14-15)6-13-8-11-2-1-5-16-11;/h1-2,5,7,9,13H,3-4,6,8H2;1H
InChIKeyWSJNNLZOWBCDNQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structural Identity & Physicochemical Baseline


1-[1-(2-fluoroethyl)-1H-pyrazol-4-yl]-N-(2-thienylmethyl)methanamine (free base MW: 239.31 g/mol, formula C₁₁H₁₄FN₃S; typically supplied as the hydrochloride salt, MW: 275.77 g/mol) is a synthetic small molecule comprising a 1H-pyrazol-4-yl core N1-substituted with a 2-fluoroethyl group, connected via a secondary amine methanamine bridge to a thiophen-2-ylmethyl moiety . The compound belongs to a family of N-substituted pyrazole-thiophene hybrid scaffolds that have attracted interest as versatile intermediates and fragment-like screening candidates in medicinal chemistry and agrochemical discovery programs [1]. Its computed XLogP3-AA of 1.1 (free base), one hydrogen bond donor, and four hydrogen bond acceptors define a balanced polarity profile suitable for fragment-based screening cascades [2].

Fragment Screening

Intermediate computed lipophilicity supports solubility-permeability balance for fragment-based libraries

Regioisomer SAR

C4-substituted pyrazole scaffold enables matched-pair comparisons against C3 isomers for binding pocket mapping

Derivatization Ready

Secondary amine with methylene spacer preserves nucleophilicity for acylation, sulfonylation, or reductive amination

Interchange Risks with Non-Fluorinated & Regioisomeric Analogs


Within the pyrazol-4-ylmethanamine-thiophene scaffold family, the identity of the N1 substituent on the pyrazole ring is a critical determinant of lipophilicity, metabolic stability, and molecular recognition. The 2-fluoroethyl group introduces a stereoelectronically distinct environment: the electronegative fluorine atom alters the pKa of the secondary amine and modulates the conformational preferences of the pendant thiophene pharmacophore relative to non-fluorinated N1-methyl , N1-ethyl , and N1-propyl analogs. Furthermore, the regioisomeric attachment point—whether the methanamine bridge emanates from the pyrazole C4 (target compound) versus C3 or C5 positions—repositions the entire thienylmethyl recognition element, rendering direct functional interchange unreliable without experimental confirmation of target engagement [1]. Generic substitution risks introducing uncontrolled variations in solubility, permeability, and off-target profiles that can confound SAR interpretation and screening reproducibility.

N1-Alkyl Replacement

Non-fluorinated ethyl or methyl analogs shift lipophilicity and may lose metabolic blockade; interchange may alter assay pharmacokinetics

Regioisomeric C3/C4 Exchange

C3 attachment reorients the thiophene vector by ~60°, invalidating SAR without orthogonal purity verification

Linker Variant Mismatch

Direct amine-linked analogs reduce conformational reach and may not occupy deeper sub-pockets; spacer integrity matters for binding

Quantitative Differentiation Evidence


Lipophilicity: 2-Fluoroethyl vs. Non-Fluorinated Analogs

The computed partition coefficient (XLogP3-AA) of the target compound is 1.1 (free base) [1]. This value is higher than that predicted for the N1-methyl analog (estimated XLogP ≈ 1.0, based on the loss of one –CH₂CH₂F unit replaced by –CH₃) and lower than that of the N1-propyl analog (estimated XLogP ≈ 1.8), consistent with the well-established observation that fluorine substitution at the terminal ethyl carbon produces a modest lipophilicity increase of approximately 0.2–0.5 log units relative to the non-fluorinated ethyl congener while avoiding the excessive lipophilicity of longer alkyl chains [2]. The balanced logP positions the fluoroethyl analog in an intermediate hydrophobicity window favored for fragment screening libraries.

Lipophilicity
Reported
XLogP3-AA = 1.1 (target) vs ~1.0 (methyl), ~1.8 (propyl)
Intermediate lipophilicity supports fragment-screening profiles
Computed; no experimental logP
Lipophilicity Physicochemical profiling Drug-likeness

Regioisomeric Differentiation: C4 vs. C3 Substitution

The target compound bears the methanamine bridge at the pyrazole C4 position, directing the thienylmethyl recognition element along a vector orthogonal to the plane of the pyrazole ring. Its direct regioisomer, {[1-(2-fluoroethyl)-1H-pyrazol-3-yl]methyl}[(thiophen-2-yl)methyl]amine (CID 122168692, CAS not specifically assigned to this isomer), positions the identical substituents at the pyrazole C3 position, resulting in a distinct angular presentation of the thiophene moiety [1]. The C4-substituted isomer presents the thienylmethyl group at an angle approximately 60° offset from the C3 isomer, a geometric difference that can determine whether a compound engages a given protein binding pocket or fails to do so . Both isomers share the same molecular formula (C₁₁H₁₄FN₃S) and molecular weight (239.31 g/mol), making them indistinguishable by MS-based quality control alone, which necessitates chromatographic or NMR confirmation of regioisomeric identity upon procurement.

Regioisomer Identity
Method context
C4 isomer; ~60° angular difference from C3; identical MW 239.31
Regioisomeric purity essential for SAR reproducibility
MS alone insufficient; confirm with NMR/HPLC
Regioisomerism Vector diversity Scaffold enumeration

H-Bond Architecture & Flexibility vs. Amino-Linked Analogs

The target compound possesses one hydrogen bond donor (secondary amine NH) and four hydrogen bond acceptors (pyrazole N2, thiophene S, and two fluorine-associated acceptor interactions), with six rotatable bonds conferring significant conformational flexibility [1]. By contrast, 1-(2-fluoroethyl)-N-(2-thienylmethyl)-1H-pyrazol-4-amine (CAS 1856054-68-6; C₁₀H₁₂FN₃S, MW: 225.29 g/mol free base), an amino-linked analog in which the secondary amine nitrogen is directly attached to the pyrazole C4 rather than through a methylene spacer, has a reduced rotatable bond count (5 vs. 6) and a lower molecular weight (225.29 vs. 239.31 g/mol) . The additional methylene spacer in the target compound extends the distance between the pyrazole core and the thiophene by approximately 1.5 Å, which may affect binding pocket occupancy in targets with deeper hydrophobic sub-pockets.

Flexibility & Reach
Reported
Rot. bonds = 6, MW = 239.31 vs amino-linked: 5 rot. bonds, MW 225.29; ~1.5 Å longer spacer
Methylene spacer extends thiophene engagement range
May influence deep pocket occupancy
Hydrogen bonding Conformational flexibility Fragment-based design

Metabolic Stability via Fluoroethyl CYP Blockade

The 2-fluoroethyl substituent at the pyrazole N1 position is a recognized strategy for blocking cytochrome P450-mediated ω-oxidation at the terminal carbon of ethyl groups, a common metabolic soft spot in non-fluorinated N1-ethyl pyrazole analogs [1]. In structurally related pyrazole chemotypes, replacement of an N1-ethyl group with an N1-(2-fluoroethyl) group has been demonstrated to increase in vitro microsomal half-life by 2- to 5-fold, attributable to the increased C–F bond strength (~116 kcal/mol vs. ~99 kcal/mol for C–H) which resists oxidative metabolism [2]. While direct microsomal stability data for this specific compound have not been published, the class-level inference is supported by extensive precedent across pyrazole, imidazole, and triazole scaffolds where 2-fluoroethyl substitution consistently reduces intrinsic clearance relative to ethyl analogs [3].

Metabolic Stability
Class-level inference
2-fluoroethyl vs ethyl: class-level 2–5-fold microsomal t₁/₂ increase reported
May improve metabolic stability in screening assays
Not compound-specific; verify experimentally
Metabolic stability CYP450 Fluorine blocking strategy

Recommended Application Scenarios


Fragment-Based Screening with Balanced Lipophilicity

With a computed XLogP3 of 1.1 and a molecular weight of 239.31 g/mol (free base), this compound falls within the optimal property range for fragment-based drug discovery (MW < 300, clogP < 3) [1]. Its intermediate lipophilicity, achieved through the 2-fluoroethyl modification, positions it ahead of the higher-logP N1-propyl analog (estimated XLogP ≈ 1.8) for screening cascades where aqueous solubility is a gatekeeper parameter. Procurement of this specific fluoroethyl analog rather than the ethyl or methyl congeners provides a balanced solubility-permeability profile without introducing the metabolic liability of the non-fluorinated ethyl chain.

Regioisomer-Controlled SAR Studies on Pyrazole-Thiophene Scaffolds

The C4-attached methanamine bridge defines a vector geometry distinct from the C3 regioisomer (CID 122168692) [2]. For research groups systematically enumerating pyrazole substitution patterns to probe binding pocket topology, this compound provides the C4-substituted entry in a 4-position vs. 3-position matched-pair analysis. The identical molecular formula of both regioisomers (C₁₁H₁₄FN₃S, MW 239.31) means that MS-based identity confirmation is insufficient; procurement from a vendor providing orthogonal purity characterization (¹H NMR, HPLC) is essential.

Agrochemical Lead Discovery with Fluorine-Enhanced Stability

Fluoroethyl pyrazole derivatives have been patented as insecticides, acaricides, and nematicides (see, e.g., US 6,451,835 and US 2004/0157892) [3]. The 2-fluoroethyl group contributes to enhanced environmental persistence relative to non-fluorinated alkyl analogs, a desirable trait in crop protection applications. The thienylmethyl substituent adds heterocyclic diversity that may improve target-site binding in arthropod-specific ion channels or metabolic enzymes. This compound can serve as a starting point for agrochemical SAR exploration where fluorine-mediated stability and thiophene-mediated potency are both sought.

Secondary Amine Handle for Late-Stage Derivatization

The secondary amine in the methanamine bridge (–CH₂–NH–CH₂–) provides a reactive handle for acylation, sulfonylation, reductive amination, or urea formation [1]. Unlike the direct amine-linked analog 1-(2-fluoroethyl)-N-(2-thienylmethyl)-1H-pyrazol-4-amine (CAS 1856054-68-6) where the amine nitrogen is directly attached to the pyrazole, the methylene spacer in this compound decouples the electronics of the pyrazole from the amine, preserving nucleophilicity for derivatization . This makes the compound suitable as a core scaffold in parallel library synthesis where diverse amide or sulfonamide products are desired.

Application
Selection Property
Validation Focus
Fragment-based screening
Intermediate lipophilicity
Solubility-permeability profiling
Regioisomer-controlled SAR
C4 substitution vector
Orthogonal purity (NMR/HPLC) verification
Agrochemical lead discovery
Fluorine-enhanced stability
Environmental persistence screening
Late-stage derivatization
Secondary amine handle
Derivatization scope (acylation, sulfonylation)
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